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Compound of Interest

Compound Name:
1-ethyl-1H-pyrazole-5-

carbaldehyde

CAS No.: 902837-62-1

Cat. No.: B1588681 Get Quote

1-ethyl-1H-pyrazole-5-carbaldehyde is a heterocyclic organic compound featuring a pyrazole

ring functionalized with both an ethyl group and a reactive aldehyde moiety. Pyrazole

derivatives are a cornerstone of modern medicinal and agricultural chemistry, forming the

structural core of numerous pharmaceuticals and agrochemicals.[1][2] The aldehyde group, in

particular, serves as a versatile synthetic handle, allowing for a wide array of chemical

transformations to build more complex molecular architectures.[3] This reactivity, however,

necessitates a thorough understanding of the compound's potential hazards and the

implementation of rigorous safety protocols. This guide provides drug development

professionals and researchers with a comprehensive framework for the safe handling, storage,

and disposal of 1-ethyl-1H-pyrazole-5-carbaldehyde, grounded in established safety

principles and field-proven experience.

Section 1: Hazard Identification and GHS
Classification
A foundational aspect of laboratory safety is a precise understanding of a chemical's intrinsic

hazards. While a specific Safety Data Sheet (SDS) for 1-ethyl-1H-pyrazole-5-carbaldehyde is

not publicly aggregated, a robust hazard profile can be constructed by examining closely

related analogs such as 1-ethyl-1H-pyrazole-4-carbaldehyde and 1-methyl-1H-pyrazole-5-

carboxaldehyde.[4][5] The Globally Harmonized System (GHS) provides a standardized

language for communicating these hazards.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1588681?utm_src=pdf-interest
https://www.benchchem.com/product/b1588681?utm_src=pdf-body
https://www.researchgate.net/publication/393859997_Green_Synthetic_Strategies_for_Pyrazole_Derivatives_A_Comprehensive_Review
https://www.mdpi.com/1420-3049/23/1/134
https://www.chemimpex.com/products/26655
https://www.benchchem.com/product/b1588681?utm_src=pdf-body
https://www.benchchem.com/product/b1588681?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2758900
https://www.sigmaaldrich.com/TW/zh/product/aldrich/729000
https://www.mu.edu.sa/sites/default/files/content-files/11188.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary hazards associated with this class of compounds stem from their potential for

irritation and acute toxicity upon exposure through various routes.[4][5] The aldehyde functional

group can be particularly irritating to the skin, eyes, and respiratory system.

Table 1: GHS Hazard Classification for Structurally Similar Pyrazole Aldehydes | Hazard Class |

GHS Hazard Code | Hazard Statement | Signal Word | Pictogram | | :--- | :--- | :--- | :--- | :--- | |

Acute Toxicity, Oral | H302 | Harmful if swallowed.[4][7] | Warning |

| | Acute Toxicity, Dermal | H312 | Harmful in contact with skin.[4] | Warning | | | Skin
Corrosion/Irritation | H315 | Causes skin irritation.[4][8] | Warning | | | Serious Eye
Damage/Irritation | H319 | Causes serious eye irritation.[4][8] | Warning | | | Acute Toxicity,
Inhalation | H332 | Harmful if inhaled.[4] | Warning | | | Specific target organ toxicity, single
exposure | H335 | May cause respiratory irritation.[4][8] | Warning | |

Section 2: Risk Assessment and Mitigation
Protocols
A proactive approach to safety involves not just identifying hazards but actively mitigating the

associated risks. This is achieved through a multi-layered strategy encompassing engineering

controls, appropriate personal protective equipment (PPE), and meticulous handling

procedures.

Engineering Controls: The First Line of Defense
The primary engineering control for handling 1-ethyl-1H-pyrazole-5-carbaldehyde is a

properly functioning chemical fume hood.[9] This is non-negotiable. The causality is clear: a

fume hood provides constant exhaust ventilation, capturing and removing vapors, mists, or

dusts at the source, thereby preventing inhalation exposure and minimizing the concentration

of the chemical in the laboratory atmosphere.[10] All weighing, transferring, and reaction

workups involving this compound must be conducted within the sash of a fume hood.

Additionally, an eyewash station and safety shower must be readily accessible and

unobstructed.[10]

Personal Protective Equipment (PPE): A Self-Validating
Barrier
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PPE is the essential barrier between the researcher and the chemical. The selection of PPE

must be deliberate and based on the specific hazards identified.

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[10][11] A face shield should be worn

over safety goggles during procedures with a higher risk of splashing or vigorous reaction.

[12]

Skin Protection: A flame-resistant lab coat should be worn and kept fully buttoned.[12]

Disposable nitrile gloves are suitable for providing protection against incidental contact.[12] It

is critical to inspect gloves for any signs of degradation or puncture before use and to

change them immediately if contamination occurs. For prolonged handling or immersion,

consult the glove manufacturer's compatibility charts.

Respiratory Protection: If engineering controls fail or during a large spill response where

vapor concentrations may exceed exposure limits, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should be used by trained personnel.[10][13]

Standard Operating Procedure (SOP) for Safe Handling
Preparation: Before handling, review the Safety Data Sheet (SDS) for this or a closely

related compound. Ensure the fume hood is operational and the work area is clean and

uncluttered.

Donning PPE: Put on a lab coat, chemical safety goggles, and the appropriate gloves.

Aliquotting: Conduct all transfers of the chemical within the fume hood. Use a spatula for

solids or a calibrated pipette for liquids to minimize the risk of spills. Avoid generating dust or

aerosols.[9][13]

Reaction Setup: If using in a reaction, ensure the apparatus is securely clamped and that

any potential exothermic reactions are anticipated and can be controlled (e.g., with an ice

bath).

Post-Handling: Tightly close the container after use.[11] Decontaminate the work surface

with an appropriate solvent and cleaning agent.
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Doffing PPE: Remove gloves first, avoiding contact with the outside of the glove. Remove

the lab coat and goggles.

Hygiene: Wash hands thoroughly with soap and water after handling is complete.[14]
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Caption: Workflow for the safe handling of 1-ethyl-1H-pyrazole-5-carbaldehyde.
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Section 3: Emergency Procedures
Preparedness is paramount for mitigating the consequences of an accidental release or

exposure. All laboratory personnel must be familiar with these procedures.

Spill Response
The response to a spill is dictated by its scale and location.[15]

Minor Spill (less than 100 mL, contained within a fume hood):

Alert personnel in the immediate area.

Ensure your PPE is intact. If necessary, upgrade to more resistant gloves.

Cover the spill with a compatible absorbent material, such as vermiculite or a chemical

absorbent pad, working from the outside in to prevent spreading.[16]

Carefully collect the absorbed material using non-sparking tools and place it into a

designated, sealable hazardous waste container.[13]

Clean the spill area with a detergent solution, followed by water.[17]

Label the waste container and arrange for disposal through your institution's

environmental health and safety (EHS) office.[16]

Major Spill (large volume, outside of a fume hood, or any spill involving personnel exposure):

EVACUATE the area immediately.[18]

If safe to do so, close the doors to confine the vapors.[18]

Activate the nearest fire alarm to alert building occupants.

From a safe location, call your institution's emergency number or 911.

Provide details about the spilled chemical, its location, and any injuries.

Do not re-enter the area. Await the arrival of the trained emergency response team.
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Caption: Decision workflow for emergency spill response.

First Aid Measures
Immediate and correct first aid can significantly reduce the severity of an injury.[13]

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[13]
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Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water and soap for at least 15 minutes.[7][17] Seek medical attention if

irritation persists.

Eye Contact: Immediately flush eyes with a gentle but steady stream of water for at least 15

minutes at an eyewash station, holding the eyelids open.[10][17] Remove contact lenses if

present and easy to do. Seek immediate medical attention.

Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting. Never give

anything by mouth to an unconscious person. Call a poison control center or seek immediate

medical attention.[13]

Section 4: Storage and Disposal
Proper storage and disposal are critical final steps in the chemical's lifecycle to ensure long-

term safety and environmental protection.

Storage
Store 1-ethyl-1H-pyrazole-5-carbaldehyde in a tightly closed container in a cool, dry, and

well-ventilated area.[11][13] The storage location should be separate from incompatible

materials such as strong oxidizing agents, strong bases, and strong reducing agents.[19]

Storing under an inert atmosphere (e.g., argon or nitrogen) can help prevent degradation,

especially for long-term storage.[11]

Disposal
Chemical waste must be managed in compliance with all applicable federal, state, and local

regulations. This compound should be disposed of as hazardous chemical waste.[13] Do not

dispose of it down the drain.[20] Collect waste material in a clearly labeled, sealed container

and transfer it to your institution's EHS department for disposal via a licensed chemical

destruction plant or controlled incineration.[13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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